Cas no 1805349-54-5 (Ethyl 2-amino-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-amino-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1805349-54-5
• MF: C₁₁H₁₁F₅N₂O₂
• MW: 298.209260225296
• CID: 4858532
• Update Time: 2025-06-15

Ethyl 2-amino-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H11F5N2O2/c1-2-20-7(19)4-5-3-6(11(14,15)16)8(9(12)13)18-10(5)17/h3,9H,2,4H2,1H3,(H2,17,18)
• InChI Key： KTWYQRMBSLVRLI-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=NC(=C(CC(=O)OCC)C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetate

Comprehensive Overview of Ethyl 2-amino-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805349-54-5)

Ethyl 2-amino-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805349-54-5) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its unique difluoromethyl and trifluoromethyl substituents, has garnered attention due to its versatile reactivity and potential as a building block in drug discovery. Researchers are increasingly exploring its role in the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds.

The structural features of Ethyl 2-amino-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetate make it a valuable intermediate in medicinal chemistry. The presence of both amino and ester functional groups allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. Recent studies highlight its utility in the design of kinase inhibitors and antiviral agents, aligning with current trends in targeting protein-protein interactions and RNA-dependent enzymes.

In agrochemical research, this compound's fluorinated pyridine core is of particular interest due to its potential to enhance the bioavailability and metabolic stability of crop protection agents. The difluoromethyl group, in particular, is known to mimic the behavior of hydroxyl or carbonyl groups, making it a strategic modification in the development of next-generation pesticides and herbicides. This aligns with the growing demand for environmentally sustainable solutions in agriculture.

The synthesis of Ethyl 2-amino-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetate typically involves multi-step reactions, including halogenation, nucleophilic substitution, and esterification. Advances in flow chemistry and catalytic fluorination have improved the efficiency of its production, addressing challenges associated with the introduction of multiple fluorine atoms. These innovations are critical for scaling up production while maintaining cost-effectiveness.

From a regulatory perspective, CAS No. 1805349-54-5 is not classified as a hazardous substance under major global frameworks, making it a safer alternative for industrial and research applications. Its stability under standard laboratory conditions further enhances its appeal as a reagent. However, proper handling protocols should always be followed to ensure safety, particularly when working with fluorinated compounds.

The growing interest in fluorine-containing pharmaceuticals has propelled the demand for compounds like Ethyl 2-amino-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetate. With over 20% of FDA-approved drugs containing fluorine, this trend underscores the importance of such intermediates in modern drug development. Researchers are also investigating its potential in PET imaging and radiopharmaceuticals, leveraging the unique properties of fluorine-18 isotopes.

In conclusion, Ethyl 2-amino-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805349-54-5) represents a promising scaffold for innovation across multiple scientific disciplines. Its applications span from drug discovery to agrochemical development, driven by the increasing demand for fluorinated building blocks. As synthetic methodologies continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology.